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Compound of Interest

Compound Name: 6,7-Dibromo-2-naphthoic acid

CAS No.: 131331-19-6

Cat. No.: B1401501

Get Quote

Introduction: Situating 6,7-Dibromo-2-naphthoic
acid in the Landscape of Chemical Synthesis
Naphthalene-based scaffolds are of profound interest to the scientific community, particularly in

the realms of medicinal chemistry and materials science. Their rigid, planar structure provides

an excellent framework for the development of novel therapeutic agents and functional

materials. The strategic introduction of halogen atoms, such as bromine, onto the naphthalene

core significantly enhances its utility as a synthetic intermediate. Bromine's role as a versatile

functional handle allows for a wide array of subsequent chemical transformations, most notably

through cross-coupling reactions, enabling the construction of complex molecular architectures.

This guide focuses on a specific, yet lesser-documented member of this family: 6,7-Dibromo-
2-naphthoic acid (CAS Number: 131331-19-6). While its mono-brominated counterpart, 6-

bromo-2-naphthoic acid, is a well-established precursor in the synthesis of pharmaceuticals like

Adapalene, the dibrominated analog remains a more specialized building block. The presence

of two bromine atoms on the naphthalene ring, in addition to the carboxylic acid moiety, offers a

unique platform for creating intricate, multi-functionalized molecules. This document aims to

provide a comprehensive technical overview of its known properties, a scientifically grounded
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proposed synthesis, and its potential applications for researchers, scientists, and professionals

in drug development.

Physicochemical and Computational Data
At present, detailed experimental data for 6,7-Dibromo-2-naphthoic acid is not widely

available in peer-reviewed literature. The information presented below is a consolidation of data

from chemical suppliers and computational predictions.

Property Value Source

CAS Number 131331-19-6 [1]

Molecular Formula C₁₁H₆Br₂O₂ [1]

Molecular Weight 329.97 g/mol [1]

Synonyms
6,7-dibromonaphthalene-2-

carboxylic acid
[1]

Topological Polar Surface Area

(TPSA)
37.3 Å² [1]

LogP (Predicted) 4.063 [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 1 [1]

Rotatable Bonds 1 [1]

Spectral Data: Experimental ¹H NMR, ¹³C NMR, and mass spectrometry data for 6,7-Dibromo-
2-naphthoic acid are not readily available in the public domain. Researchers synthesizing this

compound would need to perform full spectral characterization to confirm its identity.

Proposed Synthesis: A Mechanistic and Practical
Approach
While a specific, documented synthesis for 6,7-Dibromo-2-naphthoic acid is not prevalent in

the literature, a plausible and scientifically sound synthetic route can be proposed based on
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established principles of electrophilic aromatic substitution on naphthalene systems. The most

direct approach would involve the further bromination of a suitable precursor, such as 6-bromo-

2-naphthoic acid.

Causality Behind the Proposed Synthesis:

The naphthalene ring system is susceptible to electrophilic attack. The directing effects of the

substituents on the ring are paramount in determining the regioselectivity of the bromination. In

the case of 6-bromo-2-naphthoic acid, the carboxylic acid group is a deactivating, meta-

directing group, while the bromine atom is a deactivating, ortho-, para-directing group.

However, in polycyclic aromatic systems, the overall electron density of the rings and steric

hindrance also play crucial roles. The proposed synthesis below leverages these principles.

Proposed Synthetic Workflow
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Step 1: Mono-bromination (Established)

Step 2: Di-bromination (Proposed)

Purification

2-Naphthoic Acid

6-Bromo-2-naphthoic acid

 Br₂, FeBr₃ 
 Acetic Acid 

6,7-Dibromo-2-naphthoic acid

 Br₂ (excess) 
 Lewis Acid (e.g., AlCl₃) 

 or Oleum 

Crude Product

Reaction Work-up

Pure 6,7-Dibromo-2-naphthoic acid

Recrystallization 
 (e.g., from Acetic Acid/Water)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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